Cas no 950234-12-5 (methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate)

• Product Name: methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate
• CAS No: 950234-12-5
• MF: C₂₀H₂₀N₄O₃
• MW: 364.397804260254
• CID: 5430395
• Update Time: 2025-06-30

methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(1-phenyl-5-propyltriazole-4-carbonyl)amino]benzoate
• Benzoic acid, 3-[[(1-phenyl-5-propyl-1H-1,2,3-triazol-4-yl)carbonyl]amino]-, methyl ester
• methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate

• Inchi： 1S/C20H20N4O3/c1-3-8-17-18(22-23-24(17)16-11-5-4-6-12-16)19(25)21-15-10-7-9-14(13-15)20(26)27-2/h4-7,9-13H,3,8H2,1-2H3,(H,21,25)
• InChI Key： KQVPLXPSJJHBOE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(NC(C2=C(CCC)N(C3=CC=CC=C3)N=N2)=O)=C1

Additional information on methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate

Methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate (CAS No. 950234-12-5): A Comprehensive Overview

Methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate, identified by its CAS number 950234-12-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activities, making it a subject of extensive study in medicinal chemistry. The structural complexity of this molecule, characterized by its triazole and amide functional groups, positions it as a promising candidate for further exploration in drug discovery.

The molecular structure of Methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate consists of a benzoate core linked to a phenyl-substituted triazole ring via an amide bond. The presence of the propyl group at the 5-position of the triazole ring introduces additional conformational flexibility, which can influence the compound's interactions with biological targets. This structural feature is particularly intriguing from a pharmacological perspective, as it may enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds that incorporate triazole moieties due to their reported bioactivity. Triazoles are known to exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a phenyl group into the triazole ring further modulates its electronic properties, potentially enhancing its interaction with biological receptors. This combination of structural elements makes Methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate a compound of considerable interest for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research suggests that molecules containing the triazole scaffold may interfere with key enzymatic pathways involved in disease progression. For instance, studies have shown that triazole derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory disorders. The amide group in Methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate may also contribute to its bioactivity by facilitating interactions with specific protein targets.

The benzoate moiety is another critical component of this molecule that warrants attention. Benzoate derivatives are well-documented for their diverse biological activities, including anti-inflammatory and analgesic properties. When combined with the triazole and amide functionalities, the benzoate group may enhance the overall pharmacological profile of Methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate. This synergistic effect could make it a valuable candidate for developing new therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. Molecular docking studies have been particularly useful in evaluating the potential interactions between Methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate and various biological targets. These studies have suggested that this compound may exhibit significant binding affinity for certain enzymes and receptors involved in disease pathways.

In addition to computational methods, experimental approaches have also been employed to investigate the pharmacological properties of this compound. In vitro assays have demonstrated that Methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate can modulate key signaling pathways associated with inflammation and cancer. These findings align well with the predictions generated by computational models and underscore its potential as a lead compound for drug development.

The synthesis of Methyl 3-(1-phenyl-5-propyl-1H-1,2,3-triazole-4-amido)benzoate presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Advances in catalytic processes and purification techniques have significantly enhanced the efficiency and yield of its synthesis. These developments are crucial for advancing preclinical studies and eventual clinical trials.

The potential therapeutic applications of Methyl 3-(1 phenyl -5 propyl -l H -l ,2 ,3 -triazole -4 -amido )benzoate are vast and varied. Preliminary studies suggest that it may be effective against a range of conditions, including chronic inflammatory diseases and certain types of cancer. The ability to modulate key disease-related pathways makes this compound an attractive candidate for further exploration.

As research continues to uncover new biological targets and mechanisms underlying various diseases， compounds like Methyl 3-(l phenyl -5 propyl -l H -l ,2 ,3 -triazole -4 -amido )benzoate will play an increasingly important role in drug discovery。 Their unique structural features and predicted bioactivities make them valuable tools for developing innovative therapeutic strategies。